Cas no 223606-09-5 ((2-aminobutoxy)benzene)

• Product Name: (2-aminobutoxy)benzene
• CAS No: 223606-09-5
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 244597
• PubChem ID: 45091047
• Update Time: 2025-05-23

(2-aminobutoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Butanamine,1-phenoxy-
• 2-Butanamine,1-phenoxy-(9CI)
• CS-0261119
• (2-aminobutoxy)benzene
• 1-phenoxybutan-2-amine
• SCHEMBL5286693
• SB76408
• 223606-09-5
• AKOS011315617
• EN300-77172

• Inchi： 1S/C10H15NO/c1-2-9(11)8-12-10-6-4-3-5-7-10/h3-7,9H,2,8,11H2,1H3
• InChI Key： VKNIDSRZBZQPAH-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC(CC)N

Computed Properties

• Exact Mass: 165.11545
• Monoisotopic Mass: 165.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 35.25

Additional information on (2-aminobutoxy)benzene

Comprehensive Overview of (2-aminobutoxy)benzene (CAS No. 223606-09-5): Properties, Applications, and Industry Insights

(2-aminobutoxy)benzene (CAS No. 223606-09-5) is an organic compound featuring a benzene ring substituted with a 2-aminobutoxy functional group. This structure grants it unique physicochemical properties, making it valuable in pharmaceutical intermediates, agrochemical synthesis, and specialty material development. Researchers frequently search for "CAS 223606-09-5 solubility" or "(2-aminobutoxy)benzene synthesis method," reflecting its technical relevance. The compound's amine-functionalized ether linkage enables versatile reactivity, particularly in nucleophilic substitution reactions.

Recent trends highlight growing interest in sustainable synthetic pathways for compounds like (2-aminobutoxy)benzene. Laboratories increasingly prioritize "green chemistry approaches for CAS 223606-09-5" to reduce environmental impact. Studies suggest catalytic amination or microwave-assisted synthesis could enhance yield while minimizing waste. Analytical techniques such as HPLC purity analysis and FTIR spectral characterization remain critical for quality control, as evidenced by frequent queries about "223606-09-5 spectroscopic data."

The compound's molecular weight (165.23 g/mol) and logP value (~1.8) indicate moderate lipophilicity, explaining its utility in drug discovery for improving membrane permeability. Pharmaceutical developers often investigate "(2-aminobutoxy)benzene as a building block" for CNS-targeting molecules due to its ability to cross blood-brain barriers. Meanwhile, material scientists explore its potential in polymeric photoinitiators and epoxy resin modifiers, addressing industry demands for high-performance coatings.

Storage recommendations for CAS 223606-09-5 emphasize protection from moisture and oxidation, with nitrogen atmosphere being ideal for long-term preservation. Safety data sheets highlight standard organic compound handling protocols, though searches for "(2-aminobutoxy)benzene stability studies" reveal user concerns about shelf-life optimization. Regulatory compliance remains straightforward, with no restricted status under major chemical inventories (REACH, TSCA).

Emerging applications include liquid crystal precursors and ionic liquid components, particularly in energy storage systems. The compound's hydrogen bonding capacity and thermal stability (decomposition >200°C) make it attractive for advanced material design. Patent analyses show increasing filings incorporating 223606-09-5 derivatives, especially in flexible electronics and biodegradable polymers – key growth sectors aligning with circular economy principles.

For researchers troubleshooting synthesis, common challenges involve byproduct formation during etherification and amine protection strategies. Forum discussions frequently address "purification of (2-aminobutoxy)benzene" with silica gel chromatography being the preferred method. Recent literature proposes continuous flow chemistry as an alternative to batch processing, potentially improving reproducibility for industrial-scale production.

Market analysis indicates steady demand for CAS 223606-09-5, with major suppliers offering custom synthesis services. Pricing trends correlate with butylene oxide feedstock availability, while quality specifications typically require ≥98% purity. The compound's structural analogs show promise in antimicrobial coatings – a hotspot application during the post-pandemic era, driving searches for "223606-09-5 biological activity."